Cas no 13148-63-5 (2-benzyl-1,3,4-oxadiazole)

2-benzyl-1,3,4-oxadiazole structure
2-benzyl-1,3,4-oxadiazole structure
Product Name:2-benzyl-1,3,4-oxadiazole
CAS No:13148-63-5
MF:C9H8N2O
MW:160.17262172699
CID:829164
PubChem ID:4691431
Update Time:2025-04-19

2-benzyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 2-benzyl-1,3,4-oxadiazole
    • 2-benzyl[1,3,4]oxadiazole
    • 2-benzyl-[1,3,4]oxadiazole
    • 2-Benzyl-< 1,3,4> oxadiazol
    • 2-Benzyl-1,3,4-oxadiazol
    • A15196
    • AC1NFYVK
    • AK-57627
    • CTK8D3774
    • SureCN9494
    • 2-(Phenylmethyl)-1,3,4-oxadiazole
    • Inchi: 1S/C9H8N2O/c1-2-4-8(5-3-1)6-9-11-10-7-12-9/h1-5,7H,6H2
    • InChI Key: QBXCAUWVKMECDN-UHFFFAOYSA-N
    • SMILES: O1C=NN=C1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 160.06374
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.160
  • Boiling Point: 286 ºC
  • Flash Point: 129 ºC
  • PSA: 38.92

2-benzyl-1,3,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY389628-1g
2-Benzyl-1,3,4-oxadiazole
13148-63-5 ≥95%
1g
¥11250.00 2024-08-09
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